Cas no 1804835-40-2 (4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1804835-40-2
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4834657
• Update Time: 2025-05-26

4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-4-15-6(2-3-14)8(7(5)13)16-9(10,11)12/h4H,2H2,1H3
• InChI Key： QUGYLNQFYNRSTO-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(CC#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile

4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile: A Comprehensive Overview

4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile, identified by the CAS number 1804835-40-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and potential for use in advanced chemical synthesis, drug development, and electronic materials. The molecule combines several functional groups, including an iodo group, a methyl group, a trifluoromethoxy substituent, and an acetonitrile moiety, making it a versatile building block for further chemical modifications.

The synthesis of 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile involves a series of carefully designed multi-step reactions. Researchers have employed various strategies to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of the reaction pathways by using novel catalysts and green chemistry principles. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the coupling efficiency between the iodo group and other functional groups.

The structural complexity of this compound makes it an ideal candidate for exploring its electronic properties. Recent investigations have revealed that the trifluoromethoxy group imparts strong electron-withdrawing effects, which can influence the overall electronic behavior of the molecule. This property is particularly valuable in the design of advanced materials for electronic applications, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The acetonitrile group further contributes to the molecule's ability to participate in hydrogen bonding interactions, which is crucial for its solubility and stability in various solvents.

In terms of biological applications, 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile has shown promise as a potential drug candidate. Studies have demonstrated that this compound exhibits selective binding to certain protein targets, making it a valuable lead compound for drug discovery programs. Researchers are actively exploring its pharmacokinetic properties and bioavailability to assess its suitability for therapeutic use.

The integration of multiple functional groups in this compound also opens up opportunities for its use in click chemistry and modular synthesis approaches. By leveraging the reactivity of the iodo group and other substituents, chemists can efficiently construct complex molecules with tailored functionalities. This has led to its adoption in the synthesis of bioactive compounds, agrochemicals, and advanced polymers.

From an environmental perspective, understanding the degradation pathways of 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile is critical for assessing its environmental impact. Recent research has focused on identifying biodegradation mechanisms and evaluating its persistence in different ecosystems. These studies are essential for ensuring that its use aligns with sustainable practices and minimizes ecological risks.

In conclusion, 4-Iodo-5-methyl-3-(trifluoromethoxy)pyridine-2-acetonitrile stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique combination of functional groups provides a robust platform for innovative research and development activities. As advancements in synthetic methodologies and material science continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies.